Cas no 105909-12-4 (2,5-Dimethyl-4-methoxyphenylacetonitrile)

• Product Name: 2,5-Dimethyl-4-methoxyphenylacetonitrile
• CAS No: 105909-12-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD00060299
• CID: 126902
• PubChem ID: 594895
• Update Time: 2025-11-01

2,5-Dimethyl-4-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-2,5-dimethyl-
• 2-(4-methoxy-2,5-dimethylphenyl)acetonitrile
• 2,5-DiMethyl-4-Methoxyphenylacetonitrile
• 2,4-DIMETHYLBENZENESULFONOHYDRAZIDE
• Benzeneacetonitrile,4-methoxy-2,5-dimethyl
• 2,5-DIMETHYL-4-CYANO-METHYLANISOLE
• DTXSID50344183
• SCHEMBL957051
• MFCD00060299
• AKOS006344184
• CS-0339553
• (4-methoxy-2,5-dimethyl-phenyl)-acetonitrile
• FT-0676298
• (4-Methoxy-2,5-dimethylphenyl)acetonitrile #
• 105909-12-4
• (4-Methoxy-2,5-dimethylphenyl)acetonitrile
• DB-020119
• 2,5-Dimethyl-4-methoxyphenylacetonitrile

• MDL： MFCD00060299
• Inchi： 1S/C11H13NO/c1-8-7-11(13-3)9(2)6-10(8)4-5-12/h6-7H,4H2,1-3H3
• InChI Key： XPKNQRIEXCGMHA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(CC#N)C=C1C

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.017
• Melting Point: 54-56°C
• Boiling Point: 299.7°Cat760mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.516
• PSA: 33.02000
• LogP: 2.37808

2,5-Dimethyl-4-methoxyphenylacetonitrile Security Information

• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2,5-Dimethyl-4-methoxyphenylacetonitrile

Professional Introduction to 2,5-Dimethyl-4-methoxyphenylacetonitrile (CAS No. 105909-12-4)

2,5-Dimethyl-4-methoxyphenylacetonitrile, with the chemical identifier CAS No. 105909-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a phenyl ring substituted with methyl and methoxy groups, and an acetonitrile side chain, imparts distinct reactivity that makes it valuable in synthetic chemistry.

The relevance of 2,5-Dimethyl-4-methoxyphenylacetonitrile in modern chemical biology is underscored by its application in the development of novel therapeutic agents. Recent studies have highlighted its role as a precursor in the synthesis of complex heterocyclic compounds, which are known for their pharmacological efficacy. The methoxy and methyl substituents on the phenyl ring contribute to the compound's versatility, allowing for further functionalization through various chemical transformations such as nucleophilic substitution, reduction, and coupling reactions.

In the realm of drug discovery, 2,5-Dimethyl-4-methoxyphenylacetonitrile has been explored for its potential in generating molecules with antimicrobial and anti-inflammatory properties. Research published in leading journals indicates that derivatives of this compound exhibit promising activity against certain pathogens and inflammatory conditions. The acetonitrile moiety, in particular, is known to enhance binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

The synthesis of 2,5-Dimethyl-4-methoxyphenylacetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired molecular framework.

One of the most compelling aspects of 2,5-Dimethyl-4-methoxyphenylacetonitrile is its role in generating enantiomerically pure compounds through asymmetric synthesis. The presence of chiral centers in its derivatives allows for the development of single-enantiomer drugs, which often exhibit improved pharmacokinetic profiles and reduced side effects. This has spurred interest in developing efficient chiral catalysts and ligands that can selectively functionalize this compound.

The chemical properties of 2,5-Dimethyl-4-methoxyphenylacetonitrile, including its solubility profile and stability under various conditions, have been thoroughly investigated. These studies provide critical insights into how the compound behaves in different solvents and reaction environments. Such information is essential for formulating effective synthetic strategies and ensuring compatibility with downstream applications.

In conclusion, 2,5-Dimethyl-4-methoxyphenylacetonitrile (CAS No. 105909-12-4) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.